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Compound of Interest

Compound Name: Alloxanic acid

Cat. No.: B1218109

Alloxanic Acid: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of Alloxanic
acid (IUPAC: 4-hydroxy-2,5-dioxoimidazolidine-4-carboxylic acid). The information is compiled
for professionals in research and development, offering detailed data, experimental
methodologies, and pathway visualizations to support advanced applications.

General Chemical Properties

Alloxanic acid is a heterocyclic organic compound classified as an imidazolidine-2,4-dione. It
is notably formed through the hydrolysis of alloxan, a compound known for its diabetogenic
properties. Understanding the chemical nature of Alloxanic acid is crucial for studies involving
alloxan's mechanism of action and for its potential role as a biochemical intermediate.
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Property Value Reference(s)
4-hydroxy-2,5-

IUPAC Name dioxoimidazolidine-4-carboxylic
acid

Synonyms Alloxanic acid

Molecular Formula C4HaN20s

Molecular Weight 160.09 g/mol

CAS Number 470-44-0

Physicochemical Properties

The physicochemical properties of Alloxanic acid dictate its behavior in biological and

chemical systems. Its high polarity, acidity, and solubility in aqueous solutions are key

characteristics.

Suantitative Data €

Parameter Value Conditions Reference(s)
pKa 6.64 25°C
Acid Dissociation .

2.24 x1077 Not Specified

Constant (Ka)

Solubility

- Highly soluble in

water & polar

solvents- Sparingly

soluble in cold water-

Freely soluble in hot General
water- Limited

solubility in non-polar

solvents (e.g.,

hexane)

Factors Influencing Solubility
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The solubility of Alloxanic acid is significantly affected by the surrounding environment:

e pH: As a carboxylic acid, its solubility in water increases in alkaline conditions due to the
formation of the more polar alloxanate salt.

o Temperature: In line with many organic compounds, solubility in aqueous solutions increases
with temperature.

Reactivity and Stability

Alloxanic acid's stability is a critical factor, particularly in aqueous solutions where it is formed
from its precursor, alloxan.

o Formation: Alloxanic acid is the product of the hydrolysis of alloxan. This reaction is rapid in
aqueous solutions, especially under alkaline conditions. Under physiological conditions,
alloxan has a very short half-life of approximately 1.5 minutes before it hydrolyzes to
Alloxanic acid.

» Decomposition: When a solution containing Alloxanic acid or its neutral salts (alloxanates)
is boiled, the molecule decomposes, yielding urea and mesoxalic acid.

e Acid-Base Reactions: As an acid, it effectively neutralizes alkalies and reacts with
carbonates to cause their decomposition.

» Precipitation Reactions: In the presence of ammonia, Alloxanic acid forms white
precipitates with salts of calcium, barium, and strontium. With silver salts, it forms a white
precipitate that turns yellow and then black upon boiling, accompanied by effervescence.
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Preparation

Prepare Alloxanic Acid Calibrate pH Meter Prepare Standardized
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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